Cas no 107401-00-3 (5H-Pyrimido[5,4-b]indole, 4-(1-piperidinyl)-)

• Product Name: 5H-Pyrimido[5,4-b]indole, 4-(1-piperidinyl)-
• CAS No: 107401-00-3
• MF: C₁₅H₁₆N₄
• MW: 252.314342498779
• MDL: MFCD00141076
• CID: 3585477
• PubChem ID: 646579
• Update Time: 2025-07-15

5H-Pyrimido[5,4-b]indole, 4-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Pyrimido[5,4-b]indole, 4-(1-piperidinyl)-
• 4-PIPERIDINO-5H-PYRIMIDO[5,4-B]INDOLE
• 1-{5H-pyrimido[5,4-b]indol-4-yl}piperidine
• CS-0325313
• IDI1_003895
• HMS2160J15
• CHEMBL1418247
• SR-01000526034
• HMS1383L10
• HMS3313P10
• SMR000008850
• MLS000027106
• 4F-931
• 4-Piperidin-1-yl-5H-pyrimido[5,4-b]indole
• 4-(1-piperidinyl)-5H-pyrimido[5,4-b]indole
• ChemDiv2_005180
• 4-piperidino-5H-pyrimid[5,4-b]indole
• cid_646579
• 107401-00-3
• AKOS000562212
• BDBM42037
• STK386392
• AG-205/13061016
• CU-01000014768-2
• Oprea1_380947
• SR-01000526034-1
• 4-(piperidin-1-yl)-5H-pyrimido[5,4-b]indole
• MFCD00141076
• Oprea1_670950

• MDL： MFCD00141076
• Inchi： 1S/C15H16N4/c1-4-8-19(9-5-1)15-14-13(16-10-17-15)11-6-2-3-7-12(11)18-14/h2-3,6-7,10,18H,1,4-5,8-9H2
• InChI Key： PHTZFBVQTCNNBO-UHFFFAOYSA-N
• SMILES： N1(C2=C3C(C4C=CC=CC=4N3)=NC=N2)CCCCC1

Computed Properties

• Exact Mass: 252.137496527Da
• Monoisotopic Mass: 252.137496527Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.8Ų

Additional information on 5H-Pyrimido[5,4-b]indole, 4-(1-piperidinyl)-

Comprehensive Overview of 5H-Pyrimido[5,4-b]indole, 4-(1-piperidinyl)- (CAS No. 107401-00-3)

The compound 5H-Pyrimido[5,4-b]indole, 4-(1-piperidinyl)- (CAS No. 107401-00-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a pyrimidoindole core with a piperidinyl substituent, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications in targeting central nervous system (CNS) disorders, neurodegenerative diseases, and cancer therapeutics.

In recent years, the demand for novel heterocyclic compounds like 5H-Pyrimido[5,4-b]indole derivatives has surged due to their versatility in medicinal chemistry. The piperidinyl moiety in this compound enhances its bioavailability and binding affinity to various biological targets, making it a promising candidate for further study. Scientists are exploring its interactions with G-protein-coupled receptors (GPCRs) and kinase enzymes, which are critical in signal transduction pathways.

The synthesis of 5H-Pyrimido[5,4-b]indole, 4-(1-piperidinyl)- involves multi-step organic reactions, often starting from readily available indole derivatives. Modern techniques such as microwave-assisted synthesis and catalyzed cross-coupling reactions have improved the efficiency and yield of this process. These advancements align with the growing trend of green chemistry and sustainable drug development, which are hot topics in the scientific community.

One of the most frequently searched questions about this compound is its potential role in Alzheimer's disease research. Preliminary studies suggest that 5H-Pyrimido[5,4-b]indole derivatives may inhibit acetylcholinesterase (AChE), a key enzyme implicated in cognitive decline. This has sparked interest among researchers looking for new neuroprotective agents to address the global burden of neurodegenerative conditions.

Another area of exploration is the compound's applicability in oncology. Its ability to modulate cell cycle regulators and apoptotic pathways has led to investigations into its efficacy against various cancer cell lines. The piperidinyl group's role in enhancing blood-brain barrier (BBB) penetration is particularly noteworthy, as it could improve the delivery of therapeutics to brain tumors.

From a commercial perspective, 5H-Pyrimido[5,4-b]indole, 4-(1-piperidinyl)- is available as a high-purity reference standard for analytical and research purposes. Suppliers often highlight its use in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. The compound's molecular weight and logP value are frequently cited in pharmacokinetic evaluations, addressing another common query among researchers.

In summary, 5H-Pyrimido[5,4-b]indole, 4-(1-piperidinyl)- (CAS No. 107401-00-3) represents a fascinating intersection of organic chemistry and biomedical research. Its potential applications in CNS therapeutics, cancer treatment, and enzyme inhibition make it a compound worth watching in the coming years. As the scientific community continues to uncover its mechanisms of action, this molecule may well become a cornerstone in the development of next-generation pharmaceuticals.